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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions regarding the explosion hazards of diethyl disulfide vapors for
researchers, scientists, and drug development professionals.

Quantitative Hazard Data

Understanding the physical and chemical properties of diethyl disulfide is critical for
assessing its explosion and fire hazards. The following table summarizes key quantitative data.
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Property Value Notes

The lowest temperature at
Flash Point 40 °C /104 °F (closed cup) which vapors can ignite with

an ignition source.[1][2]

N ) Vapors can form readily at
Boiling Point 151-153 °C / 304-307 °F
elevated temperatures.[1][3][4]

Indicates the substance's

Vapor Pressure 4.28 -5.7hPa @ 25 °C volatility at room temperature.
[11[4][5]16]

Vapors are significantly heavier
Vapor Density ~4.2 (air=1) than air and may accumulate

in low-lying areas.[7]

The temperature at which the
o ] substance will ignite without an
Autoignition Temp. Data not available i
external source is not

determined.[2][8]

The concentration range in air
(LEL/UEL) that can support

combustion is not determined.

[5]i8]

Explosive Limits Data not available

NEPA 704 Rati Health: 2, Flammability: 2, Indicates moderate health and
atin
g Instability: O flammability hazards.[7][9]

Frequently Asked Questions (FAQS)

Q1: What is the primary explosion hazard associated with diethyl disulfide?

Al: The primary hazard is the flammability of its vapor. Diethyl disulfide is a flammable liquid
with a flash point of 40°C (104°F).[1][2] This means that at or above this temperature, it can
produce enough vapor to form an ignitable mixture with air. Vapors are heavier than air and can
travel a considerable distance to an ignition source, causing a flashback.[7]
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Q2: The explosive limits (LEL/UEL) are listed as "not available.” What does this mean for my
experiment?

A2: The absence of defined Lower and Upper Explosive Limits (LEL/UEL) means that the
specific concentration range in which diethyl disulfide vapor can explode is unknown.[5][8]
Due to this uncertainty, you must assume that an explosive mixture can form whenever the
liquid is handled, especially in enclosed spaces or at temperatures near or above its flash
point. Always work in a well-ventilated area and eliminate all potential ignition sources.

Q3: Is it safe to heat diethyl disulfide on a standard laboratory hotplate?

A3: Heating diethyl disulfide on an open-element hotplate is extremely dangerous and should
be avoided. The surface of a standard hotplate can exceed the autoignition temperature of
many substances and act as an ignition source. Vapors can form explosive mixtures with air at
elevated temperatures.[7] Use only explosion-proof or intrinsically safe heating equipment,
such as heating mantles connected to a variable transformer, and always conduct heating
operations within a certified chemical fume hood.[10]

Q4: How should | properly store diethyl disulfide to minimize risks?

A4: Store diethyl disulfide in a tightly closed container in a cool, dry, and well-ventilated area
designated for flammable liquids.[7][10][11] The storage area should be kept away from heat,
sparks, open flames, and strong oxidizing agents.[12] Ensure that storage containers are
properly grounded and bonded to prevent static electricity discharge.[10][12]

Q5: What are the immediate signs of a diethyl disulfide vapor leak?

A5: Diethyl disulfide has a very strong, unpleasant garlic-like or onion-like odor.[13][14][15]
This odor is a key indicator of a leak. Since the vapors are heavier than air, they may
accumulate in low-lying areas, so a smell might be more potent near the floor.

Troubleshooting Guides

Scenario 1: You smell a strong garlic-like odor near your
experiment.
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This indicates a potential vapor leak or spill. Follow this troubleshooting workflow to address

the situation safely.

Strong garlic-like
odor detected

Alert personnel in the
immediate area

Assess situation from
a safe distance.
Visible spill?

Visible spill confirmed

A

No visible spill.
Source could be a leak.

Evacuate the area.
Consult emergency procedures.

Extinguish all nearby

Small Spill
& Trained

Don appropriate PPE

(gloves, goggles, lab coat)

ignition sources

Contain spill with absorbent
(e.g., Chemizorb®)

Ensure ventilation is active

(e.g., fume hood sash is low)

Collect material with
non-sparking tools

Dispose of waste in a
sealed, labeled container
according to regulations

Report incident to
Safety Officer
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Caption: Troubleshooting workflow for a suspected diethyl disulfide vapor leak.

Scenario 2: An experiment requires heating diethyl
disulfide above its flash point.

Heating a flammable liquid above its flash point creates a significant fire and explosion risk.
This guide outlines the necessary safety protocol.
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Heating Diethyl Disulfide
Above 40°C Required

Remove all potential
ignition sources from the area
(sparks, static, open flames)

Work exclusively inside a
certified chemical fume hood

Use only explosion-proof
heating equipment
(e.g., heating mantle)

Ground and bond all
metal containers and
equipment

Consider use of an
inert atmosphere
(e.g., Nitrogen, Argon)

Wear appropriate PPE:
Flame-retardant lab coat,
goggles, and gloves

Ensure a Class B fire
extinguisher is accessible

Proceed with experiment
with caution

Click to download full resolution via product page

Caption: Logical workflow for safely heating diethyl disulfide.
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Experimental Protocols

The hazard data presented in this guide are determined by standardized experimental
methods. Below are summaries of the key protocols.

Flash Point Determination (ASTM D92 | Cleveland Open
Cup Method)

The flash point is a measure of a substance's tendency to form a flammable mixture with air.
[16][17] While diethyl disulfide's documented flash point is from a closed-cup test, the open-
cup method is also common for determining flammability.

o Objective: To determine the lowest temperature at which the vapors of a liquid will
momentarily ignite when an ignition source is passed over it.[18]

o Methodology:
o A sample of the substance is placed into a standardized open brass cup.[19]
o The sample is heated at a slow, constant rate.[19]

o Asmall test flame is passed horizontally across the top of the cup at regular temperature
intervals.[19][20]

o The temperature at which a brief flash is observed on the surface of the liquid is recorded
as the flash point.[20][21]

o If heating continues, the temperature at which the vapors sustain burning for at least 5
seconds is recorded as the fire point.[18][19][21]

Autoignition Temperature Determination (ASTM E659)

This test determines the temperature at which a substance will spontaneously ignite in air
without an external ignition source like a spark or flame.[22][23]

o Objective: To find the lowest temperature at which a chemical will self-ignite in air at
atmospheric pressure.[17][22][24]
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o Methodology:
o Auniformly heated glass flask is maintained at a specific test temperature.[23]
o A small, measured amount of the liquid chemical is injected into the hot flask.[23]

o The operator visually observes for ignition, which is typically seen as a flame or explosion.
[23]

o The time delay between injection and ignition is also recorded.[23]

o The test is repeated at different temperatures until the lowest temperature that causes
ignition is precisely determined. This is the autoignition temperature (AlIT).[24]

o The autoignition temperature is dependent on the chemical properties and the apparatus
used; lower AlTs are often observed in larger vessels.[22][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. diethyl disulfide, 110-81-6 [thegoodscentscompany.com]
o 2. fishersci.com [fishersci.com]
o 3. Diethyl disulfide | 110-81-6 [chemicalbook.com]

e 4,.110-81-6 CAS MSDS (Diethyl disulfide) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 5. bg.cpachem.com [bg.cpachem.com]
e 6. Diethyl disulfide | C4H10S2 | CID 8077 - PubChem [pubchem.ncbi.nim.nih.gov]
e 7. chemicalbook.com [chemicalbook.com]

o 8. Chemical Database: Diethyl Disulfide (EnvironmentalChemistry.com)
[environmentalchemistry.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.petrolube.com/price-list-catalog/astm-e-659-4469/
https://www.petrolube.com/price-list-catalog/astm-e-659-4469/
https://www.petrolube.com/price-list-catalog/astm-e-659-4469/
https://www.petrolube.com/price-list-catalog/astm-e-659-4469/
https://www.calnesis.com/en/measurements/auto-ignition-temperature/
https://store.astm.org/e0659-15.html
https://standards.iteh.ai/catalog/standards/astm/1f06e6af-5861-4138-91e7-ba294e81e283/astm-e659-152023
https://www.benchchem.com/product/b047229?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1042351.html
https://www.fishersci.com/store/msds?partNumber=AAL1006514&productDescription=DIETHYL+DISULFIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852822.htm
https://www.chemicalbook.com/chemicalproductproperty_US_CB9852822.aspx
https://www.chemicalbook.com/chemicalproductproperty_US_CB9852822.aspx
https://bg.cpachem.com/msds?num=SB29130&dnl=sd_-_Diethyl_Disulfide_CAS_110-81-6_EC_203-805-7_%28SB29130%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-disulfide
https://www.chemicalbook.com/msds/diethyl-disulfide.pdf
https://environmentalchemistry.com/yogi/chemicals/cn/Diethyl%A0Disulfide.html
https://environmentalchemistry.com/yogi/chemicals/cn/Diethyl%A0Disulfide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

9. mu-intel.com [mu-intel.com]
e 10. echemi.com [echemi.com]

e 11. Diethyl disulfide(110-81-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 12. nj.gov [nj.gov]

e 13. scent.vn [scent.vn]

e 14. DIETHYL SULFIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 15. Ethyl sulfide | C4H10S | CID 9609 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 16. store.astm.org [store.astm.org]

e 17. store.astm.org [store.astm.org]

o 18. petrolube.com [petrolube.com]

e 19. pentyllabs.com [pentyllabs.com]

» 20. precisionlubrication.com [precisionlubrication.com]

e 21.youtube.com [youtube.com]

e 22. store.astm.org [store.astm.org]

o 23. petrolube.com [petrolube.com]

e 24. calnesis.com [calnesis.com]

o 25. standards.iteh.ai [standards.iteh.ali]

 To cite this document: BenchChem. [Diethyl Disulfide Vapor Hazards: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047229#explosion-hazards-of-diethyl-disulfide-
vapors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


http://www.mu-intel.com/upload/msds/20131224233614.pdf
https://www.echemi.com/sds/diethyldisulfide-pid_Seven3746.html
https://m.chemicalbook.com/ProductMSDSDetailCB9852822_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9852822_EN.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0711.pdf
https://scent.vn/en/pages/compound/diethyl-disulfide-4248
https://cameochemicals.noaa.gov/chemical/3213
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-sulfide
https://store.astm.org/d0092-24.html
https://store.astm.org/e0659-78r00.html
https://www.petrolube.com/price-list-catalog/astm-d-92b-4159/
https://www.pentyllabs.com/product/astm-d92-flash-and-fire-point-testing/
https://precisionlubrication.com/articles/flash-point-testing/
https://www.youtube.com/watch?v=one5tP-_X6U
https://store.astm.org/e0659-15.html
https://www.petrolube.com/price-list-catalog/astm-e-659-4469/
https://www.calnesis.com/en/measurements/auto-ignition-temperature/
https://standards.iteh.ai/catalog/standards/astm/1f06e6af-5861-4138-91e7-ba294e81e283/astm-e659-152023
https://www.benchchem.com/product/b047229#explosion-hazards-of-diethyl-disulfide-vapors
https://www.benchchem.com/product/b047229#explosion-hazards-of-diethyl-disulfide-vapors
https://www.benchchem.com/product/b047229#explosion-hazards-of-diethyl-disulfide-vapors
https://www.benchchem.com/product/b047229#explosion-hazards-of-diethyl-disulfide-vapors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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